Cas no 1323919-64-7 (1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine)

1-Methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine is a boronic ester derivative featuring a pyrazole-piperidine scaffold, commonly utilized in Suzuki-Miyaura cross-coupling reactions. Its tetramethyl-1,3,2-dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. The compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex heterocyclic frameworks. Its structural rigidity and boron-containing moiety enable efficient coupling with aryl or vinyl halides, making it valuable for C-C bond formation. The piperidine substituent further contributes to its utility in medicinal chemistry by influencing pharmacokinetic properties. This reagent is particularly advantageous for applications requiring controlled reactivity and high functional group tolerance.
1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine structure
1323919-64-7 structure
Product Name:1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine
CAS No:1323919-64-7
MF:C15H26BN3O2
MW:291.196843624115
MDL:MFCD21337767
CID:2086377
PubChem ID:59231689
Update Time:2025-06-07

1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazol-1-yl]piperidine
    • 1-methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine
    • 1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrazol-1-yl]-piperidine
    • 1-methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
    • 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine
    • P12913
    • 1-Methyl-4-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazol-1-yl]-piperidine
    • (1-(1-Methylpiperidin-4-yl)-1H-pyrazol-4-yl)boronic acid pinacol ester
    • Piperidine, 1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-
    • DA-12295
    • 1-methyl-4-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-piperidine
    • PRLTVODJPCFDHW-UHFFFAOYSA-N
    • MFCD21337767
    • SCHEMBL657486
    • AKOS025289668
    • SY045518
    • 1323919-64-7
    • AS-51544
    • YCC91964
    • 1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]piperidine
    • 1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-piperidine
    • SB12203
    • CS-0052441
    • 1-(1-Methyl-4-piperidyl)pyrazole-4-boronic Acid Pinacol Ester
    • 1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine
    • 894-423-5
    • MDL: MFCD21337767
    • Inchi: 1S/C15H26BN3O2/c1-14(2)15(3,4)21-16(20-14)12-10-17-19(11-12)13-6-8-18(5)9-7-13/h10-11,13H,6-9H2,1-5H3
    • InChI Key: PRLTVODJPCFDHW-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C=2)C2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 291.2118072g/mol
  • Monoisotopic Mass: 291.2118072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.5Ų

Experimental Properties

  • Boiling Point: 409.1±35.0℃ at 760 mmHg

1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine Pricemore >>

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